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Compound of Interest

Compound Name: N-Butyl-N-ethylaniline

Cat. No.: B084774

This technical guide provides an in-depth overview of N-Butyl-N-ethylaniline, a versatile
chemical intermediate, for researchers, scientists, and professionals in drug development. This
document outlines chemical suppliers, available pricing information, a detailed synthesis
protocol, and its primary applications.

Chemical Suppliers and Pricing

N-Butyl-N-ethylaniline is available from various chemical suppliers, though pricing is often
provided upon request for a formal quote. The purity and quantity of the chemical will
significantly influence the cost. Below is a summary of potential suppliers and available pricing
information. For the most accurate and up-to-date pricing, it is recommended to contact the
suppliers directly.
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. . . Available .

Supplier Website Purity . Pricing
Quantities

LookChem --INVALID-LINK--  >98% Inquire Request a Quote
Vulcanchem --INVALID-LINK--  Inquire Inquire Request a Quote
Career Henan Up to 100

] --INVALID-LINK--  85.0-99.8% ) Request a Quote
Chemical Co. Kilogram/Week
Benchchem --INVALID-LINK--  Inquire Inquire Request a Quote
Thermo Scientific

] --INVALID-LINK--  99% 25¢ $65.65
Chemicals
Thermo Scientific

--INVALID-LINK--  99% 100 g $193.65

Chemicals

*Note: The pricing information from Thermo Scientific Chemicals is for the related compound N-
(n-Butyl)aniline and is provided as a potential reference. Pricing for N-Butyl-N-ethylaniline
may vary.

Synthesis of N-Butyl-N-ethylaniline
A common method for the synthesis of N-Butyl-N-ethylaniline involves the reaction of N-

ethylaniline with n-butanol. A detailed experimental protocol is provided below.[1]

Experimental Protocol

Materials:

N-ethylaniline (182 parts)

n-butanol (150 parts)

Triphenyl phosphite (10 parts)

Stirred autoclave

Procedure:
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o Combine 182 parts of N-ethylaniline, 150 parts of n-butanol, and 10 parts of triphenyl
phosphite in a stirred autoclave.

e Heat the mixture at 230°C for 20 hours.
o After the reaction is complete, cool the autoclave and carefully release the pressure.

« Distill the reaction mixture to remove the water formed during the reaction, any unreacted N-
ethylaniline, and the excess n-butanol.

o The final product, N-Butyl-N-ethylaniline, is then purified by distillation. The boiling point is
reported as 88-91°C at 5 mm Hg.

Yield:

This procedure is reported to yield approximately 183 parts of N-Butyl-N-ethylaniline, which
corresponds to a 69% yield based on the initial amount of N-ethylaniline.[1]

Applications in Synthesis

N-Butyl-N-ethylaniline is primarily utilized as a chemical intermediate in the synthesis of a
variety of other compounds.[2] Its main applications are in the production of:

e Dyes: It serves as a precursor in the manufacturing of various dyes.[2]

o Pharmaceuticals: It is used as an intermediate in the synthesis of active pharmaceutical
ingredients (APISs).[2]

e Agrochemicals: It is also employed in the synthesis of certain agrochemicals.[2]

While the general applications are known, specific, detailed experimental protocols for the use
of N-Butyl-N-ethylaniline in these synthetic processes are not readily available in the public
domain. Researchers would likely need to adapt general synthesis procedures for related
aniline compounds.

Signaling Pathways and Biological Activity
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Despite a comprehensive search of scientific literature, no specific information was found
detailing the involvement of N-Butyl-N-ethylaniline in any biological signaling pathways. While
some N-alkylaniline derivatives have been studied for their biological activities, data specific to
N-Butyl-N-ethylaniline's effects on cellular signaling is not currently available.

Synthesis and Application Workflow

The following diagram illustrates the general workflow from the synthesis of N-Butyl-N-
ethylaniline to its application as a chemical intermediate.

Synthesis of N-Butyl-N-ethylaniline
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Caption: Synthesis workflow of N-Butyl-N-ethylaniline and its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [N-Butyl-N-ethylaniline: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084774#n-butyl-n-ethylaniline-chemical-suppliers-
and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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